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Compound of Interest

Compound Name: ME1111

Cat. No.: B608955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ME1111, a novel topical

antifungal agent, for research and development applications. This document details its

mechanism of action, summarizes key quantitative data, and provides detailed protocols for

relevant in vitro experiments.

Introduction
ME1111 is a novel, small-molecule antifungal agent specifically designed for the topical

treatment of onychomycosis, a fungal infection of the nail.[1][2][3][4] Its low molecular weight

(202.25 g/mol ) facilitates excellent penetration of the human nail plate.[3][5] ME1111 exhibits

potent activity against dermatophytes, the primary causative agents of onychomycosis, such as

Trichophyton rubrum and Trichophyton mentagrophytes.[3][6]

Mechanism of Action
ME1111 functions as a selective inhibitor of succinate dehydrogenase (SQR), also known as

complex II, in the mitochondrial electron transport chain of dermatophytes.[1][2][6][7] This

inhibition blocks the conversion of succinate to fumarate, a critical step in the tricarboxylic acid

(TCA) cycle and cellular respiration, ultimately leading to a depletion of ATP and fungal cell

death.[7] Studies have shown that ME1111's inhibitory action is highly selective for fungal SQR

over the corresponding human enzyme.[1][6] Point mutations in the genes encoding the SdhB,
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SdhC, and SdhD subunits of succinate dehydrogenase have been shown to confer resistance

to ME1111, confirming its target.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4750688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4750688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538469/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538469/
https://nexttrillionsciences.com/in-vitro-antifungal-activity-of-me1111-a-new-topical-agent-for-onychomycosis-against-clinical-isolates-of-dermatophytes/
https://www.immune-system-research.com/2020/04/25/me1111-an-antifungal-agent-and-succinate-dehydrogenase-inhibitor-has-the-potential-to-treat-onychomycosis/
https://archive.connect.h1.co/article/725957626/
https://www.benchchem.com/product/b608955#formulating-me1111-for-topical-research-applications
https://www.benchchem.com/product/b608955#formulating-me1111-for-topical-research-applications
https://www.benchchem.com/product/b608955#formulating-me1111-for-topical-research-applications
https://www.benchchem.com/product/b608955#formulating-me1111-for-topical-research-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

